Cas no 1022096-46-3 (1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione)

• Product Name: 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione
• CAS No: 1022096-46-3
• MF: C₂₄H₁₆Cl₂N₂O₃S
• MW: 483.366442680359
• CID: 5024513
• Update Time: 2025-07-18

1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione
• 1,3-bis(4-chlorophenyl)-5-{[4-(methylsulfanyl)phenyl]methylidene}-1,3-diazinane-2,4,6-trione
• 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione

• Inchi： 1S/C24H16Cl2N2O3S/c1-32-20-12-2-15(3-13-20)14-21-22(29)27(18-8-4-16(25)5-9-18)24(31)28(23(21)30)19-10-6-17(26)7-11-19/h2-14H,1H3
• InChI Key： LZOOPIWKZOSJCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(/C(=C\C2C=CC(=CC=2)SC)/C(N(C2C=CC(=CC=2)Cl)C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 706
• XLogP3: 6.2
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione

Comprehensive Analysis of 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione (CAS No. 1022096-46-3)

The compound 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione (CAS No. 1022096-46-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines multiple aromatic rings and functional groups, making it a subject of interest in advanced chemical research. The presence of 4-chlorophenyl and 4-methylthiophenyl moieties contributes to its distinct electronic and steric properties, which are critical for applications in materials science and pharmaceutical development.

In recent years, the demand for novel heterocyclic compounds like 1,3-diazaperhydroine-2,4,6-trione derivatives has surged due to their potential in drug discovery and organic electronics. Researchers are particularly intrigued by the compound's ability to act as a building block for high-performance polymers and photoactive materials. Its methylene bridge and chlorinated aromatic systems enhance thermal stability, a feature highly sought after in sustainable material design.

The synthesis of CAS No. 1022096-46-3 involves multi-step organic reactions, often leveraging Ullmann coupling or Knoevenagel condensation techniques. These methods are frequently discussed in academic forums and industrial R&D circles, as they align with the growing emphasis on green chemistry and atom economy. The compound's solubility profile and crystallinity further make it a candidate for X-ray diffraction studies, aiding in the elucidation of supramolecular architectures.

From an industrial perspective, 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione is being explored for its role in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its electron-withdrawing and π-conjugated systems are pivotal for tuning bandgap energies, a hot topic in renewable energy research. Additionally, its derivatives are investigated for biocompatibility in medical coatings, addressing the rising need for bio-based materials.

Environmental and regulatory considerations are also paramount when working with chlorinated compounds like this. While CAS No. 1022096-46-3 is not classified as hazardous, its handling requires adherence to REACH and GHS guidelines. Laboratories emphasize waste minimization and lifecycle assessment, reflecting broader trends in circular economy practices.

In summary, 1,3-Bis(4-chlorophenyl)-5-((4-methylthiophenyl)methylene)-1,3-diazaperhydroine-2,4,6-trione represents a convergence of cutting-edge chemistry and real-world applications. Its versatility in material innovation and drug formulation ensures its relevance in both academic and industrial settings, aligning with global priorities like sustainability and energy efficiency.